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Compound of Interest

Compound Name: SRT3025

Cat. No.: B3027058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

SRT3025 stock solutions in cell culture applications. SRT3025 is a small molecule activator of

Sirtuin 1 (SIRT1), a class III histone deacetylase involved in various cellular processes,

including metabolism, inflammation, and aging.[1][2] Accurate preparation of SRT3025 stock

solutions is critical for obtaining reproducible and reliable experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for SRT3025.
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Parameter Value Reference

Molecular Formula C₃₁H₃₁N₅O₂S₂・HCl [1]

Molecular Weight 606.2 g/mol [1]

Appearance Solid powder [3]

Purity ≥98% [4]

Solubility (DMSO) 100 mg/mL (164.96 mM) [1]

Solubility (Ethanol) 5 mg/mL [1]

Solubility (Water) Insoluble [1]

Powder Storage 3 years at -20°C [1]

Stock Solution Storage
1 year at -80°C in solvent1

month at -20°C in solvent
[1]

Experimental Protocols
Preparing a 10 mM SRT3025 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SRT3025 in dimethyl

sulfoxide (DMSO). It is crucial to use fresh, anhydrous DMSO as moisture can reduce the

solubility of SRT3025.[1]

Materials:

SRT3025 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:
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Calculate the required mass of SRT3025:

To prepare 1 mL of a 10 mM stock solution, use the following calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 606.2 g/mol x 1000 mg/g = 6.062 mg

Weigh SRT3025:

Carefully weigh out approximately 6.06 mg of SRT3025 powder and place it into a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SRT3025
powder.

Dissolve the compound:

Vortex the tube thoroughly until the SRT3025 is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[1]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1]

Diluting SRT3025 Stock Solution for Cell Culture
Experiments
This protocol outlines the dilution of the 10 mM SRT3025 stock solution to the desired final

concentration in cell culture medium.

Materials:
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10 mM SRT3025 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Procedure:

Determine the final concentration:

Decide on the final concentration of SRT3025 required for your experiment. For example,

if the desired final concentration is 10 µM.

Calculate the dilution factor:

Dilution Factor = Stock Concentration / Final Concentration

Dilution Factor = 10 mM / 10 µM = 10,000 µM / 10 µM = 1000

Perform the dilution:

For a 1:1000 dilution, add 1 µL of the 10 mM SRT3025 stock solution to 999 µL of pre-

warmed complete cell culture medium to make a final volume of 1 mL.

Gently mix the solution by pipetting up and down.

Vehicle Control:

It is essential to include a vehicle control in your experiments. Prepare a control solution

containing the same concentration of DMSO as the SRT3025-treated samples. In the

example above, this would be a 1:1000 dilution of DMSO in the cell culture medium (0.1%

DMSO).

Treat the cells:

Remove the existing medium from your cultured cells and replace it with the medium

containing the desired final concentration of SRT3025 or the vehicle control.
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Incubate the cells for the desired experimental duration.

Visualizations
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Experimental Workflow: SRT3025 Stock Solution Preparation

Weigh SRT3025 Powder

Dissolve in Anhydrous DMSO

 Add to sterile tube

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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